Cas no 1192352-58-1 ({4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0,2,6dodecan-6-yl}methyl sulfamate)

• Product Name: {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0,2,6dodecan-6-yl}methyl sulfamate
• CAS No: 1192352-58-1
• MF: C₁₂H₂₁NO₈S
• MW: 339.362043142319
• CID: 5959117
• PubChem ID: 5514
• Update Time: 2024-01-16

{4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0,2,6dodecan-6-yl}methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo7.3.0.0,2,6dodecan-6-yl}methyl sulfamate
• KJADKKWYZYXHBB-UHFFFAOYSA-N
• SY028640
• EN300-1695301
• 1217455-55-4
• AKOS025250533
• Topiramate-13C6
• FT-0601560
• 2,3:4,5-Bis-O-isopropylidene-.beta.-d-fructopyranose sulfamate
• 1192352-58-1
• SCHEMBL4980190
• (2,2,7,7-Tetramethyltetrahydro-2H,3aH,7H-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-3a-yl)methyl sulfamate (non-preferred name)
• (4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecan-6-yl)methyl sulfamate
• {4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0,2,6]dodecan-6-yl}methyl sulfamate
• 2,3:4,5-Di-O-isopropylidene-1-O-sulfamoyl-beta-D-fructopyranose
• T2755
• DTXSID90861147

• MDL： MFCD08281909
• Inchi： 1S/C12H21NO8S/c1-10(2)18-7-5-16-12(6-17-22(13,14)15)9(8(7)19-10)20-11(3,4)21-12/h7-9H,5-6H2,1-4H3,(H2,13,14,15)
• InChI Key： KJADKKWYZYXHBB-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC12C(C3C(CO1)OC(C)(C)O3)OC(C)(C)O2

Computed Properties

• Exact Mass: 339.09878780g/mol
• Monoisotopic Mass: 339.09878780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 438.7±55.0 °C(Predicted)
• pka: 9.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans